Cas no 1805119-62-3 (1-Bromo-3,6-diamino-2-(trifluoromethoxy)benzene)

• Product Name: 1-Bromo-3,6-diamino-2-(trifluoromethoxy)benzene
• CAS No: 1805119-62-3
• MF: C₇H₆BrF₃N₂O
• MW: 271.034551143646
• CID: 4793171
• Update Time: 2023-08-17

1-Bromo-3,6-diamino-2-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3,6-diamino-2-(trifluoromethoxy)benzene

• Inchi： 1S/C7H6BrF3N2O/c8-5-3(12)1-2-4(13)6(5)14-7(9,10)11/h1-2H,12-13H2
• InChI Key： IAUPZNUQCQQSHI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1OC(F)(F)F)N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• XLogP3: 2.4
• Topological Polar Surface Area: 61.3